Cas no 96911-67-0 (1H-Pyrazole-1-carbothioamide,N-(4-chlorophenyl)-2-[[3-(4-chlorophenyl)-4-oxo-2-thioxo-5-thiazolidinylidene]methyl]-2,3-dihydro-5-methyl-3-oxo-)

• Product name: 1H-Pyrazole-1-carbothioamide,N-(4-chlorophenyl)-2-[[3-(4-chlorophenyl)-4-oxo-2-thioxo-5-thiazolidinylidene]methyl]-2,3-dihydro-5-methyl-3-oxo-
• CAS No: 96911-67-0
• MF: C₂₁H₁₄Cl₂N₄O₂S₃
• MW: 521.462458133698
• CID: 814070
• PubChem ID: 13436897

1H-Pyrazole-1-carbothioamide,N-(4-chlorophenyl)-2-[[3-(4-chlorophenyl)-4-oxo-2-thioxo-5-thiazolidinylidene]methyl]-2,3-dihydro-5-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carbothioamide,N-(4-chlorophenyl)-2-[[3-(4-chlorophenyl)-4-oxo-2-thioxo-5-thiazolidinylidene]methyl]-2,3-dihydro-5-methyl-3-oxo-
• N-(4-chlorophenyl)-2-[(Z)-[3-(4-chlorophenyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-5-methyl-3-oxopyrazole-1-carbothioamide
• 96911-67-0
• DTXSID70242632
• 1H-Pyrazole-1-carbothioamide, N-(4-chlorophenyl)-2-((3-(4-chlorophenyl)-4-oxo-2-thioxo-5-thiazolidinylidene)methyl)-2,3-dihydro-5-methyl-3-oxo-

• Inchi： InChI=1S/C21H14Cl2N4O2S3/c1-12-10-18(28)25(27(12)20(30)24-15-6-2-13(22)3-7-15)11-17-19(29)26(21(31)32-17)16-8-4-14(23)5-9-16/h2-11H,1H3,(H,24,30)/b17-11-
• InChI Key： YMFZCSADABNRTA-BOPFTXTBSA-N
• SMILES： CC1=CC(=O)N(N1C(=S)NC2=CC=C(C=C2)Cl)C=C3C(=O)N(C(=S)S3)C4=CC=C(C=C4)Cl

Computed Properties

• Exact Mass: 519.9655946g/mol
• Monoisotopic Mass: 519.9655946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų
• XLogP3: 5.2